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Compound of Interest

1-Boc-4-(hydroxymethyl)-4-
Compound Name:
methylpiperidine

Cat. No.: B112343

Technical Guide: 1-Boc-4-(hydroxymethyl)-4-
methylpiperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular
weight, and a plausible synthetic route for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine. This
compound is a valuable building block in medicinal chemistry and organic synthesis, often
utilized in the development of novel therapeutic agents.

Chemical Structure and Properties

1-Boc-4-(hydroxymethyl)-4-methylpiperidine, also known as tert-butyl 4-(hydroxymethyl)-4-
methylpiperidine-1-carboxylate, is a piperidine derivative. The nitrogen atom of the piperidine
ring is protected by a tert-butoxycarbonyl (Boc) group, a common protecting group in organic
synthesis due to its stability under various conditions and ease of removal under acidic
conditions. The 4-position of the piperidine ring is substituted with both a methyl group and a
hydroxymethyl group.

A summary of its key quantitative data is presented in the table below.
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Property Value

CAS Number 236406-21-6[1][2]
Molecular Formula C12H23NO3|[2]
Molecular Weight 229.32 g/mol

tert-butyl 4-(hydroxymethyl)-4-methylpiperidine-

1-carboxylate, 1-Boc-4-(hydroxymethyl)-4-
Synonyms S

methyl-piperidine, 4-hydroxymethyl-4-methyl-

piperidine-1-carboxylic acid tert-butyl ester[2]

Synthetic Pathway and Experimental Protocols

The synthesis of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine can be achieved through a
multi-step process starting from 1-Boc-4-methylpiperidine-4-carboxylic acid. The key steps
involve the protection of the piperidine nitrogen, followed by the reduction of a carboxylic acid
or an aldehyde functionality.

Experimental Workflow
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/Synthesis of 1-Boc-4-methylpiperidine-4-carboxylic acia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-Boc-4-(hydroxymethyl)-4-methylpiperidine structure
and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-
structure-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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